Cas no 2527-02-8 (1,2-Benzisothiazol-3(2H)-one, 2-cyclohexyl-)

1,2-Benzisothiazol-3(2H)-one, 2-cyclohexyl- structure
2527-02-8 structure
Product name:1,2-Benzisothiazol-3(2H)-one, 2-cyclohexyl-
CAS No:2527-02-8
MF:C13H15NOS
MW:233.329302072525
CID:1421821

1,2-Benzisothiazol-3(2H)-one, 2-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazol-3(2H)-one, 2-cyclohexyl-
    • Inchi: 1S/C13H15NOS/c15-13-11-8-4-5-9-12(11)16-14(13)10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2
    • InChI Key: KKUXIXMLNAPJIV-UHFFFAOYSA-N
    • SMILES: S1C2=C(C=CC=C2)C(=O)N1C1CCCCC1

Computed Properties

  • Exact Mass: 233.08755

Experimental Properties

  • Density: 1.256±0.06 g/cm3(Predicted)
  • Melting Point: 86-88 °C(Solv: hexane (110-54-3); ethyl ether (60-29-7))
  • Boiling Point: 380.2±25.0 °C(Predicted)
  • PSA: 20.31
  • pka: -2.18±0.20(Predicted)

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